Cas no 1261725-52-3 (3-(2,3-Difluorophenyl)-2-fluoropyridine-4-acetonitrile)

• Product Name: 3-(2,3-Difluorophenyl)-2-fluoropyridine-4-acetonitrile
• CAS No: 1261725-52-3
• MF: C₁₃H₇F₃N₂
• MW: 248.203293085098
• CID: 4913177
• Update Time: 2025-05-19

3-(2,3-Difluorophenyl)-2-fluoropyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-Difluorophenyl)-2-fluoropyridine-4-acetonitrile

• Inchi： 1S/C13H7F3N2/c14-10-3-1-2-9(12(10)15)11-8(4-6-17)5-7-18-13(11)16/h1-3,5,7H,4H2
• InChI Key： XBOQXOMWCCKFOV-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C(=NC=CC=1CC#N)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 3-(2,3-Difluorophenyl)-2-fluoropyridine-4-acetonitrile

Research Brief on 3-(2,3-Difluorophenyl)-2-fluoropyridine-4-acetonitrile (CAS: 1261725-52-3): Recent Advances and Applications

The compound 3-(2,3-Difluorophenyl)-2-fluoropyridine-4-acetonitrile (CAS: 1261725-52-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique fluorinated aromatic structure, has demonstrated promising potential in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the context of kinase inhibitors and central nervous system (CNS) targeting agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility in the development of selective kinase inhibitors. Researchers utilized 3-(2,3-Difluorophenyl)-2-fluoropyridine-4-acetonitrile as a core scaffold to design molecules with enhanced binding affinity to specific kinase domains. The fluorinated moieties were found to significantly improve both the metabolic stability and blood-brain barrier permeability of the resulting compounds, making them particularly valuable for CNS drug development.

In parallel research, the compound's potential as a building block for PET (positron emission tomography) radiotracers has been investigated. The presence of multiple fluorine atoms in its structure allows for straightforward isotopic labeling with fluorine-18, a crucial property for diagnostic imaging agents. Recent preclinical studies have demonstrated that derivatives of 1261725-52-3 show excellent in vivo stability and target specificity when used to image neurodegenerative disease markers.

The synthetic accessibility of 3-(2,3-Difluorophenyl)-2-fluoropyridine-4-acetonitrile has also been a focus of recent optimization efforts. A 2024 publication in Organic Process Research & Development described an improved synthetic route that achieves higher yields (85-90%) while reducing the number of purification steps. This advancement is particularly significant for potential scale-up in industrial pharmaceutical production.

From a safety and toxicology perspective, recent in vitro studies have shown that the compound exhibits favorable ADME (absorption, distribution, metabolism, and excretion) properties with minimal cytotoxicity at therapeutic concentrations. However, researchers caution that structural modifications may be required to further optimize its pharmacokinetic profile for specific therapeutic applications.

Looking forward, the versatility of 1261725-52-3 as a molecular scaffold continues to inspire new research directions. Current investigations are exploring its potential in the development of antiviral agents, particularly against emerging RNA viruses, where its ability to engage in multiple hydrogen bonding interactions may prove valuable for targeting viral polymerases.